BENGHE Safety Operating Guide

Check Availability & Pricing

Proper Disposal of 2,10-Dodecadiyne: A
Procedural Guide

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: 2,10-Dodecadiyne

Cat. No.: B1219805

The proper disposal of 2,10-Dodecadiyne is a critical component of laboratory safety and
environmental responsibility. As a combustible organic compound, it must be treated as
hazardous waste. Under no circumstances should this chemical be disposed of down the drain
or in regular trash.[1][2] The required method of disposal is collection by a licensed hazardous
waste management company for incineration or other approved treatment.[3]

Laboratory personnel are responsible for the correct identification, segregation, and packaging
of 2,10-Dodecadiyne waste to ensure it is handled safely from the point of generation to its
final disposal.[4][5] This involves following established protocols for hazardous waste
management as mandated by local, regional, and national regulations.[5]

Hazard and Disposal Summary

The following table summarizes key data for the handling and disposal of 2,10-Dodecadiyne.
While the Safety Data Sheet (SDS) under OSHA 2012 may not list specific required hazard
pictograms, related combustible alkynes carry classifications that should be considered for
prudent handling.[3][5]
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Parameter

Information

Citation

Chemical Name

2,10-Dodecadiyne

CAS Number

31699-38-4

[5]

Physical State

Liquid

[5]

GHS Hazard Profile*

Combustible Liquid: (Category
4, H227) Keep away from heat
and open flames. Aspiration
Hazard: (Category 1, H304)
May be fatal if swallowed and

enters airways.

[3]

Primary Disposal Route

Collection for an approved
hazardous waste disposal

plant.

[3]

Prohibited Disposal

Do not dispose down the sink
or in regular trash. Evaporation
is not an acceptable disposal

method.

[6]7]

Container Type

Use a sturdy, leak-proof
container compatible with
organic solvents. Plastic is
often preferred. Ensure the
container can be securely

closed.

[7](8]

Waste Segregation

Segregate as a non-

halogenated organic solvent.
Do not mix with incompatible
waste streams such as acids,

bases, or oxidizers.

[4119]

Storage Location

Store in a designated and
marked Satellite Accumulation
Area (SAA) at or near the point
of generation. The SAA should

[418][10]
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have secondary containment

to capture any potential leaks.

Note: GHS Hazard Profile is based on a similar combustible hydrocarbon and should be used
as a guideline for safe handling.

Protocol for Waste Collection and Disposal

This protocol outlines the step-by-step procedure for the safe accumulation and disposal of
2,10-Dodecadiyne waste in a laboratory setting.

Materials:

Appropriate chemical waste container (e.g., plastic solvent carboy)

Hazardous waste label/tag

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Secondary containment bin

Procedure:

» Container Preparation:

o Select a clean, sturdy, and chemically compatible container with a secure screw-top cap.

[7]
o Affix a hazardous waste label to the container before adding any waste.[4]
» Waste Collection:

o While wearing appropriate PPE, carefully pour the 2,10-Dodecadiyne waste into the
designated container.

o On the hazardous waste label, clearly list "2,10-Dodecadiyne” and its percentage in the
waste mixture. List all other components, ensuring the total composition equals 100%.[9]
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o Keep the waste container securely closed at all times, except when actively adding waste.
[10]

o Storage in Satellite Accumulation Area (SAA):

o Place the waste container in a designated SAA. This area must be at or near the point of
waste generation.[8]

o Ensure the container is stored within a secondary containment unit, such as a large plastic
tub, to prevent spills from reaching drains.[4][10]

o Segregate the 2,10-Dodecadiyne waste container from incompatible materials like acids,
bases, and oxidizers.[9]

» Requesting Disposal:

[e]

Monitor the level of waste in the container. Do not fill beyond 90% capacity.

o Once the container is full, or before the storage time limit (typically 12 months for SAAS) is
reached, arrange for disposal.[8]

o Follow your institution's specific procedure to request a pickup from the Environmental
Health and Safety (EHS) or a contracted hazardous waste disposal service.[6][10] This is
often done via an online request form or a dedicated waste disposal hotline.[7][10]

o Fill in the "full" date on the hazardous waste tag when the container is ready for pickup.[6]
e Handling Empty Containers:

o A container that previously held 2,10-Dodecadiyne should be completely emptied, leaving
as little residue as possible.[6]

o Deface or remove the original chemical label and dispose of the empty container as
regular trash, unless it held an acutely hazardous "P-listed" waste.[6]

Disposal Workflow Diagram
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The following diagram illustrates the logical steps and decision points for the proper disposal of

2,10-Dodecadiyne waste.

Caption: Workflow for the safe disposal of 2,10-Dodecadiyne waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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